2-(2-Methyl-3-butyn-2-ol)-4-aminotoluene
Description
2-Methyl-3-butyn-2-ol (MBY) is a colorless liquid used as a precursor in the Mannich reaction and can undergo selective semihydrogenation to produce fine chemicals . It’s also known as Dimethyl ethynyl carbinol .
Synthesis Analysis
2-Methyl-3-butyn-2-ol can be synthesized via Pd-catalyzed Sonogashira coupling reaction with various aryl bromides . It can also be produced by Pd/γ-Al 2 O 3 catalyzed selective hydrogenation reaction .
Molecular Structure Analysis
The molecular formula of 2-Methyl-3-butyn-2-ol is C5H8O . The structure is also available as a 2d Mol file or as a computed 3d SD file .
Chemical Reactions Analysis
2-Methyl-3-butyn-2-ol can undergo selective hydrogenation . It is used as a precursor in the Mannich reaction and can undergo selective semihydrogenation to produce fine chemicals .
Physical And Chemical Properties Analysis
2-Methyl-3-butyn-2-ol has a molecular weight of 84.12 . It has a boiling point of 104 °C and a melting point of 2.6 °C . The density is 0.868 g/mL at 25 °C . It is insoluble in water but easily soluble in common organic solvents of low polarity .
Safety and Hazards
Future Directions
The future directions of 2-Methyl-3-butyn-2-ol research could involve exploring its potential applications in various chemical reactions. For example, one study investigated the effect of periodic temperature oscillations on the hydrogenation of 2-Methyl-3-butyn-2-ol over a Pd-based catalyst . The study found that dynamic operation using temperature cycling increased both conversion and selectivity .
properties
IUPAC Name |
2-methyl-4-(2-methylanilino)but-3-yn-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c1-10-6-4-5-7-11(10)13-9-8-12(2,3)14/h4-7,13-14H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFIBFKBUWCOETC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC#CC(C)(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methyl-3-butyn-2-ol)-4-aminotoluene | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(1S,2R)-1-Hydroxy-1-phenylpropan-2-yl]-N-methylacetamide](/img/structure/B585413.png)
![3-[(Dimethoxyphosphorothioyl)sulfanyl]-4-methoxy-4-oxobutanoic acid](/img/structure/B585429.png)